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Introduction
Manganese (Mn) is an essential micronutrient for plant growth and development, playing a

critical role in photosynthesis, enzyme activation, and nitrogen metabolism.[1][2][3] In

hydroponic systems, maintaining manganese in a bioavailable form is crucial for optimal plant

health and yield. Manganese sulfate (MnSO₄) is a common source of manganese for

hydroponic nutrient solutions due to its high solubility in water.[2][4][5] However, the stability of

manganese ions in solution is highly dependent on the pH of the nutrient solution. At elevated

pH levels (typically above 6.5), manganese can precipitate out of solution as manganese

oxides or hydroxides, rendering it unavailable for plant uptake.[6][7][8]

To counteract this precipitation and ensure consistent manganese availability, chelating agents

such as ethylenediaminetetraacetic acid (EDTA) are often employed.[1][9][10] EDTA forms a

stable, water-soluble complex with manganese ions, protecting them from precipitation even at

higher pH values.[1][9] This document provides detailed application notes and protocols for the

preparation of stable manganese sulfate solutions for use in hydroponic research and

cultivation.
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Manganese Sulfate Monohydrate (MnSO₄·H₂O)

Disodium EDTA (Na₂EDTA) or Manganese EDTA Chelate (Mn-EDTA)

Deionized (DI) or Reverse Osmosis (RO) water

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flasks (various sizes)

Graduated cylinders

Pipettes

Analytical balance (readable to 0.01g)

Beakers

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation of manganese sulfate

solutions for hydroponics.
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Parameter Value Source(s)

Manganese Sulfate

Monohydrate (MnSO₄·H₂O)

Manganese (Mn) Content ~31-32.5% [2][5][11]

Sulfur (S) Content ~18% [2][4][5]

Solubility in Water Freely soluble [4][5][12]

Chelated Manganese (Mn-

EDTA)

Manganese (Mn) Content ~12-13% [9][10][13]

Recommended Hydroponic

Concentrations

Manganese (Mn) in final

nutrient solution
0.1 - 2.0 ppm [4][5]

Target pH of nutrient solution 5.5 - 6.0 [14]

Experimental Protocols
Protocol 1: Preparation of a Manganese Sulfate Stock
Solution (Without Chelating Agent)
This protocol is suitable for hydroponic systems where the nutrient solution pH is consistently

maintained below 6.0.

Determine the required concentration: For a 1000x stock solution to achieve a final

concentration of 1 ppm Mn in the nutrient solution, you will need 1 gram of Mn per liter of

stock solution.

Calculate the required mass of MnSO₄·H₂O:

Manganese sulfate monohydrate contains approximately 32% Mn.

Mass of MnSO₄·H₂O = (Desired mass of Mn) / 0.32
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For a 1-liter stock solution: Mass = 1 g / 0.32 = 3.125 g of MnSO₄·H₂O.

Dissolution:

Weigh 3.125 g of MnSO₄·H₂O using an analytical balance.

Add approximately 800 mL of DI or RO water to a 1 L volumetric flask.

Add the weighed MnSO₄·H₂O to the flask.

Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the solid is

completely dissolved.

Final Volume Adjustment:

Once dissolved, bring the solution to the 1 L mark with DI or RO water.

Cap the flask and invert several times to ensure thorough mixing.

Storage:

Store the stock solution in a cool, dark place in a well-labeled, sealed container.

Protocol 2: Preparation of a Chelated Manganese Sulfate
Stock Solution using EDTA
This protocol is recommended for most hydroponic applications, especially where pH may

fluctuate or is maintained above 6.0, to ensure manganese availability.

Determine Molar Ratios: To effectively chelate the manganese, a 1:1 molar ratio of

MnSO₄·H₂O to Na₂EDTA is recommended.

Molar mass of MnSO₄·H₂O ≈ 169.02 g/mol

Molar mass of Na₂EDTA ≈ 336.21 g/mol

Calculate Required Masses: For a 1000x stock solution to achieve a final concentration of 1

ppm Mn (0.0182 mmol/L):
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Mass of MnSO₄·H₂O: 0.0182 mol/L * 169.02 g/mol = 3.07 g/L

Mass of Na₂EDTA: 0.0182 mol/L * 336.21 g/mol = 6.12 g/L

Dissolution Procedure:

Add approximately 400 mL of DI or RO water to a 1 L beaker.

Add the 6.12 g of Na₂EDTA to the water and stir until fully dissolved. The pH will be slightly

alkaline.

In a separate beaker, dissolve the 3.07 g of MnSO₄·H₂O in approximately 400 mL of DI or

RO water.

Slowly add the manganese sulfate solution to the EDTA solution while continuously

stirring.

Final Volume and Storage:

Transfer the final solution to a 1 L volumetric flask.

Rinse the beakers with a small amount of DI or RO water and add the rinsate to the

volumetric flask.

Bring the solution to the 1 L mark with DI or RO water.

Cap and invert to mix. Store as described in Protocol 1.

Protocol 3: Using Pre-Chelated Manganese (Mn-EDTA)
The most straightforward method is to use a commercially available Mn-EDTA product.

Determine Required Mass: Commercial Mn-EDTA products typically contain around 13% Mn.

[10] To create a 1000x stock solution for a final concentration of 1 ppm Mn:

Mass of Mn-EDTA = (Desired mass of Mn) / 0.13

For a 1-liter stock solution: Mass = 1 g / 0.13 = 7.69 g of Mn-EDTA.
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Dissolution:

Weigh 7.69 g of the Mn-EDTA powder.

Follow the dissolution and final volume adjustment steps outlined in Protocol 4.1.
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Caption: Experimental workflow for preparing manganese sulfate stock solutions.
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Caption: Chemical relationships of manganese in hydroponic solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. developchem.com [developchem.com]

2. greenwaybiotech.com [greenwaybiotech.com]

3. Manganese Sulphate Manufacturers, Importers, Wholesalers & Suppliers in Mumbai,India
[fissionbiotech.com]

4. customhydronutrients.com [customhydronutrients.com]

5. customhydronutrients.com [customhydronutrients.com]

6. Manganese in Hydroponics and What It Does. - Eutrema [eutrema.co.uk]

7. How to foliar spray manganese sulphate monohydrate solution to plants [rqsulfates.com]

8. corn.aae.wisc.edu [corn.aae.wisc.edu]

9. Chelated Manganese EDTA Fertilizer: A Comprehensive Guide - Humico [ihumico.com]

10. bioflora.com.sg [bioflora.com.sg]

11. Plant Products [plantproducts.com]

12. neutronco.com [neutronco.com]

13. Manganese EDTA 12% – Katyayani Organics [katyayaniorganics.com]

14. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols for Creating Stable
Manganese Sulfate Solutions in Hydroponics]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b085169#creating-stable-manganese-sulfate-
solutions-for-hydroponics]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085169?utm_src=pdf-custom-synthesis
https://www.developchem.com/chelated-edta-mn-the-key-to-preventing-manganese-deficiency-in-plants
https://www.greenwaybiotech.com/products/organic-manganese-sulfate-fertilizer
https://www.fissionbiotech.com/manganese-sulphate.php
https://www.fissionbiotech.com/manganese-sulphate.php
https://customhydronutrients.com/Manganese-Sulfate-fertilizer-1-lb_p_23074.html
https://customhydronutrients.com/Manganese-Sulfate-Soluble-Fertilizer-Powder-55-lb-_p_23077.html
https://eutrema.co.uk/manganese-in-hydroponics-and-what-it-does/
https://www.rqsulfates.com/How-to-foliar-spray-manganese-sulphate-monohydrate-solution-to-plants-id85820.html
https://corn.aae.wisc.edu/Management/pdfs/a2526.pdf
https://www.ihumico.com/manganese-edta-fertilizer/
https://www.bioflora.com.sg/hydroponica-manganese-mn/
https://plantproducts.com/us-en/products/manganese-sulphate-32percent-1
https://neutronco.com/en/product/manganese-sulfate-monohydrate/
https://www.katyayaniorganics.com/product/mn-edta-manganese-chelate-micronutrient-2/
https://www.mdpi.com/2073-4395/13/1/41
https://www.benchchem.com/product/b085169#creating-stable-manganese-sulfate-solutions-for-hydroponics
https://www.benchchem.com/product/b085169#creating-stable-manganese-sulfate-solutions-for-hydroponics
https://www.benchchem.com/product/b085169#creating-stable-manganese-sulfate-solutions-for-hydroponics
https://www.benchchem.com/product/b085169#creating-stable-manganese-sulfate-solutions-for-hydroponics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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